Cas no 1805974-03-1 (Ethyl 5-cyano-4-(difluoromethyl)-3-nitropyridine-2-acetate)

• Product Name: Ethyl 5-cyano-4-(difluoromethyl)-3-nitropyridine-2-acetate
• CAS No: 1805974-03-1
• MF: C₁₁H₉F₂N₃O₄
• MW: 285.203669309616
• CID: 4879040
• Update Time: 2025-08-05

Ethyl 5-cyano-4-(difluoromethyl)-3-nitropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-4-(difluoromethyl)-3-nitropyridine-2-acetate

• Inchi： 1S/C11H9F2N3O4/c1-2-20-8(17)3-7-10(16(18)19)9(11(12)13)6(4-14)5-15-7/h5,11H,2-3H2,1H3
• InChI Key： CIAYIQRFMVMBGT-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CN=C(CC(=O)OCC)C=1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 418
• XLogP3: 1.2
• Topological Polar Surface Area: 109

Additional information on Ethyl 5-cyano-4-(difluoromethyl)-3-nitropyridine-2-acetate

Ethyl 5-cyano-4-(difluoromethyl)-3-nitropyridine-2-acetate: A Comprehensive Overview

Ethyl 5-cyano-4-(difluoromethyl)-3-nitropyridine-2-acetate, identified by the CAS number 1805974-03-1, is a complex organic compound with a diverse range of applications in the field of chemistry. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a cyano group, a difluoromethyl group, and a nitro group, along with an ethyl acetate moiety. The combination of these functional groups makes it a versatile molecule with potential uses in pharmaceuticals, agrochemicals, and advanced materials.

The synthesis of Ethyl 5-cyano-4-(difluoromethyl)-3-nitropyridine-2-acetate involves multi-step reactions that require precise control over reaction conditions to achieve the desired product. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, reducing production costs and improving yield. For instance, studies have shown that the use of microwave-assisted synthesis can significantly accelerate the reaction while maintaining high purity levels. This approach not only enhances the efficiency of the synthesis but also aligns with the growing demand for sustainable chemical processes.

The structural features of this compound play a crucial role in its chemical reactivity and biological activity. The presence of the cyano group introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. Similarly, the difluoromethyl group contributes to both steric and electronic effects, making it an interesting candidate for various chemical transformations. Recent research has explored the use of this compound as an intermediate in the synthesis of bioactive molecules, particularly in drug discovery programs targeting specific enzyme inhibitors.

In terms of applications, Ethyl 5-cyano-4-(difluoromethyl)-3-nitropyridine-2-acetate has shown promise in agricultural chemistry as a potential herbicide or fungicide. Its ability to inhibit key enzymes involved in plant growth or fungal metabolism makes it a valuable lead compound for developing new agrochemical agents. Additionally, its stability under various environmental conditions ensures its suitability for field applications.

Recent studies have also highlighted the potential of this compound in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors or light-emitting diodes (LEDs). Researchers have explored its ability to form self-assembled monolayers on various substrates, which could be utilized in nanotechnology applications.

The safety and environmental impact of Ethyl 5-cyano-4-(difluoromethyl)-3-nitropyridine-2-acetate are critical considerations for its widespread use. Toxicological studies have been conducted to assess its potential risks to human health and ecosystems. These studies indicate that while the compound exhibits moderate toxicity under certain conditions, proper handling and disposal protocols can mitigate these risks effectively.

In conclusion, Ethyl 5-cyano-4-(difluoromethyl)-3-nitropyridine-2-acetate is a multifaceted compound with significant potential across various industries. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, its role in advancing scientific innovation is expected to grow further.